Cas no 61382-16-9 (5-Benzoxazolamine, 6-methyl-2-(2-pyridinyl)-)

• Product name: 5-Benzoxazolamine, 6-methyl-2-(2-pyridinyl)-
• CAS No: 61382-16-9
• MF: C₁₃H₁₁N₃O
• MW: 225.24594
• CID: 481458
• PubChem ID: 21505653

5-Benzoxazolamine, 6-methyl-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolamine, 6-methyl-2-(2-pyridinyl)-
• 6-methyl-2-pyridin-2-yl-1,3-benzoxazol-5-amine
• SCHEMBL11771867
• 6-Methyl-2-(pyridin-2-yl)-1,3-benzoxazol-5-amine
• BCMOSWKVZUBRPH-UHFFFAOYSA-N
• 61382-16-9
• 6-Methyl-2-(pyridin-2-yl)benzo[d]oxazol-5-amine
• 5-amino-6-methyl-2-(2-pyridinyl)benzoxazole
• DTXSID70615201

• Inchi： InChI=1S/C13H11N3O/c1-8-6-12-11(7-9(8)14)16-13(17-12)10-4-2-3-5-15-10/h2-7H,14H2,1H3
• InChI Key： BCMOSWKVZUBRPH-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1N)N=C(O2)C3=CC=CC=N3

Computed Properties

• Exact Mass: 225.09033
• Monoisotopic Mass: 225.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 64.94

Additional information on 5-Benzoxazolamine, 6-methyl-2-(2-pyridinyl)-

测试